Cas no 1157106-17-6 ((2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1157106-17-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• MDL: MFCD23716905
• CID: 5157196
• PubChem ID: 43663434
• Update Time: 2025-07-17

(2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine
• 2-Methoxy-N-((3-methyl-1h-pyrazol-4-yl)methyl)ethan-1-amine
• 1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-3-methyl-
• (2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine

• MDL： MFCD23716905
• Inchi： 1S/C8H15N3O/c1-7-8(6-10-11-7)5-9-3-4-12-2/h6,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： RCOVOMSEXXEHPC-UHFFFAOYSA-N
• SMILES： O(C)CCNCC1C=NNC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• XLogP3: -0.2
• Topological Polar Surface Area: 49.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine

Comprehensive Overview of (2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine (CAS No. 1157106-17-6)

(2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine, with the CAS number 1157106-17-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the 2-methoxyethyl and 3-methyl-1H-pyrazol-4-yl groups, contribute to its potential as a building block for bioactive molecules.

Recent trends in scientific literature highlight the growing interest in pyrazole-based compounds due to their pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer activities. Researchers are particularly focused on optimizing the synthesis of (2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine to enhance its yield and purity for industrial-scale applications. The compound's CAS registry number 1157106-17-6 serves as a critical identifier in patent filings and regulatory submissions, ensuring traceability in global chemical databases.

One of the most frequently searched questions related to this compound is: "What are the applications of (2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine in drug development?" Studies suggest that this molecule acts as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes like kinases, which are pivotal in treating metabolic disorders. Its methoxyethyl moiety enhances solubility, making it advantageous for formulation development.

Another hot topic is the green chemistry approach to synthesizing CAS 1157106-17-6. Environmental concerns have driven demand for solvent-free or catalytic methods to reduce waste. Innovations such as microwave-assisted synthesis and flow chemistry are being explored to produce (2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine with higher efficiency and lower environmental impact.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize 1157106-17-6, ensuring compliance with stringent quality standards. The compound's stability under various pH conditions is also a subject of ongoing research, particularly for its use in controlled-release formulations.

In summary, (2-methoxyethyl)(3-methyl-1H-pyrazol-4-yl)methylamine (CAS No. 1157106-17-6) represents a promising candidate for multidisciplinary applications. Its structural adaptability and compatibility with modern synthetic methodologies position it as a valuable asset in both academic and industrial settings. Future research directions may explore its potential in nanotechnology and bioconjugation, further expanding its utility.